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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of F-box only protein 9

(FBXO9) antibodies in immunohistochemistry (IHC). FBXO9 is a critical component of the

Skp1-Cul1-F-box (SCF) E3 ubiquitin ligase complex, playing a significant role in protein

ubiquitination and degradation.[1][2][3] Its dysregulation has been implicated in various

diseases, including cancer, making it a protein of interest for research and potential therapeutic

targeting.[1][4]

Biological Context and Signaling Pathways
FBXO9 functions as the substrate recognition component of the SCF E3 ubiquitin ligase

complex.[1][2][3] This complex targets specific proteins for ubiquitination and subsequent

proteasomal degradation, thereby regulating a multitude of cellular processes.

SCF(FBXO9) E3 Ubiquitin Ligase Complex
The canonical SCF complex consists of four main components: Skp1 (an adaptor protein),

Cullin-1 (a scaffold protein), Rbx1 (a RING-finger protein that recruits the E2 ubiquitin-

conjugating enzyme), and an F-box protein that provides substrate specificity. In the context of

FBXO9, it binds to Skp1 and recruits specific substrates for ubiquitination.
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Caption: The SCF(FBXO9) complex mediates substrate ubiquitination.

Downstream Signaling Pathways
FBXO9 has been shown to be involved in key signaling pathways that regulate cell growth,

proliferation, and survival.

mTOR Signaling: The SCF(FBXO9) complex mediates the ubiquitination and degradation of

TTI1 and TELO2, which are components of the mTORC1 complex. This regulation is

dependent on CK2 phosphorylation and occurs upon growth factor deprivation.[4][5]

Hippo/YAP Signaling: Recent studies have identified FBXO9 as a post-translational regulator

of Yes-associated protein (YAP), a key effector of the Hippo pathway. FBXO9 facilitates the
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K48-linked polyubiquitination and proteasomal degradation of YAP in a GSK-3β-dependent

manner. This regulatory axis is influenced by Akt signaling.[6]
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FBXO9 in mTOR and Hippo/YAP Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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